Cas no 2228719-84-2 (N-2-(ethylsulfanyl)ethyl-N-methylhydroxylamine)

• Product Name: N-2-(ethylsulfanyl)ethyl-N-methylhydroxylamine
• CAS No: 2228719-84-2
• MF: C₅H₁₃NOS
• MW: 135.227820158005
• CID: 5952890
• PubChem ID: 165720586
• Update Time: 2025-05-24

N-2-(ethylsulfanyl)ethyl-N-methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-2-(ethylsulfanyl)ethyl-N-methylhydroxylamine
• N-[2-(ethylsulfanyl)ethyl]-N-methylhydroxylamine
• 2228719-84-2
• EN300-1786101

• Inchi： 1S/C5H13NOS/c1-3-8-5-4-6(2)7/h7H,3-5H2,1-2H3
• InChI Key： AUIMSIRSZZDOPM-UHFFFAOYSA-N
• SMILES： S(CC)CCN(C)O

Computed Properties

• Exact Mass: 135.07178521g/mol
• Monoisotopic Mass: 135.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 51.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 48.8Ų

Additional information on N-2-(ethylsulfanyl)ethyl-N-methylhydroxylamine

Introduction to N-2-(ethylsulfanyl)ethyl-N-methylhydroxylamine (CAS No. 2228719-84-2)

N-2-(ethylsulfanyl)ethyl-N-methylhydroxylamine, a compound with the chemical identifier CAS No. 2228719-84-2, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in the development of novel therapeutic agents. The molecular structure of N-2-(ethylsulfanyl)ethyl-N-methylhydroxylamine features an ethylsulfanyl group and a hydroxylamine moiety, which contribute to its distinctive chemical behavior and reactivity.

The ethylsulfanyl group, characterized by its sulfur-based connectivity, introduces a certain level of flexibility and variability to the compound’s interactions with biological targets. This feature is particularly valuable in drug design, as it allows for fine-tuning of binding affinities and selectivity. In contrast, the hydroxylamine component imparts a polar nature to the molecule, enhancing its solubility in aqueous environments and facilitating its absorption and distribution within biological systems.

Recent research has highlighted the compound’s potential in the development of targeted therapies for various diseases. Studies have demonstrated that derivatives of N-2-(ethylsulfanyl)ethyl-N-methylhydroxylamine exhibit promising activity against certain types of cancer cells. The ethylsulfanyl group has been shown to disrupt key signaling pathways involved in tumor growth and progression, while the hydroxylamine moiety aids in stabilizing the compound’s bioavailability.

One particularly intriguing aspect of this compound is its ability to modulate enzyme activity. Specifically, researchers have observed that it can interact with enzymes involved in metabolic processes, potentially leading to novel treatments for metabolic disorders. The compound’s dual functionality—combining both sulfur and oxygen-based groups—makes it a versatile scaffold for further chemical modifications, enabling the creation of more sophisticated derivatives with enhanced therapeutic profiles.

The synthesis of N-2-(ethylsulfanyl)ethyl-N-methylhydroxylamine presents unique challenges due to its complex structural requirements. However, advancements in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have been instrumental in streamlining the synthetic pathway, reducing costs, and improving yields.

In addition to its pharmaceutical applications, N-2-(ethylsulfanyl)ethyl-N-methylhydroxylamine has shown potential in other areas of chemical research. For instance, it serves as an effective intermediate in the synthesis of more complex organic molecules, including those used in materials science and agrochemicals. Its unique reactivity makes it a valuable building block for constructing novel compounds with tailored properties.

The safety profile of this compound is another critical consideration. Extensive toxicological studies have been conducted to assess its potential hazards and ensure safe handling practices. These studies have indicated that while N-2-(ethylsulfanyl)ethyl-N-methylhydroxylamine does exhibit some degree of toxicity at high concentrations, it is generally well-tolerated when used under controlled conditions. Proper storage and handling protocols are essential to minimize risks associated with exposure.

The regulatory landscape surrounding this compound is also evolving. As more research emerges demonstrating its therapeutic potential, regulatory agencies are likely to provide clearer guidelines for its use in clinical trials and commercial applications. This evolving framework will be crucial for ensuring that N-2-(ethylsulfanyl)ethyl-N-methylhydroxylamine is developed and utilized responsibly, maximizing benefits while minimizing risks.

In conclusion, N-2-(ethylsulfanyl)ethyl-N-methylhydroxylamine (CAS No. 2228719-84-2) represents a significant advancement in pharmaceutical chemistry with broad applications across multiple disciplines. Its unique structural features and promising biological activities make it a compelling candidate for further research and development. As our understanding of this compound grows, so too will its potential to contribute to innovative therapeutic solutions.